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Introduction to Green Synthesis with Cardiospermum
halicacabum

Green synthesis provides an eco-friendly, cost-effective alternative to traditional physical and chemical
nanoparticle (NP) production methods by utilizing biological resources like plants. Cardiospermum
halicacabum, a medicinal plant from the Sapindaceae family, is rich in phytochemicals such as flavonoids,
alkaloids, tannins, and terpenoids [1] [2]. These compounds act as both reducing and stabilizing agents
during the one-step synthesis of metallic nanoparticles, enabling the creation of complexes with significant
therapeutic potential [3]. This application note details standardized protocols for synthesizing various NPs
using C. halicacabum and characterizes their demonstrated bioactivities, including anticancer, antibacterial,

antifungal, and antioxidant effects [4] [1] [2].

Synthesis Protocols

Silver Nanoparticles (AgNPs) from Leaf Extract [1]

© 2026 Smolecule. All rights reserved. 1/8 Tech Support


https://www.smolecule.com/products/s584328?utm_src=pdf-body
https://www.smolecule.com/products/s584328?utm_src=pdf-interest
https://biomedpharmajournal.org/vol17no2/green-synthesis-of-silver-nanoparticles-using-cardiospermum-halicacabum-leaf-extract-and-its-effect-on-human-colon-carcinoma-cells/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10374496/
https://www.intechopen.com/chapters/1145412
https://pubmed.ncbi.nlm.nih.gov/31790883/
https://biomedpharmajournal.org/vol17no2/green-synthesis-of-silver-nanoparticles-using-cardiospermum-halicacabum-leaf-extract-and-its-effect-on-human-colon-carcinoma-cells/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10374496/
https://biomedpharmajournal.org/vol17no2/green-synthesis-of-silver-nanoparticles-using-cardiospermum-halicacabum-leaf-extract-and-its-effect-on-human-colon-carcinoma-cells/
https://www.smolecule.com/products/s584328?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Technique Innovation & Translatability

S m O | e C u | e Specifications & Pricing

¢ Plant Extract Preparation: Collect fresh C. halicacabum leaves, wash thoroughly with distilled water,
and air-dry. Boil 5 g of dried, finely cut leaves in 100 mL of Millipore water at 60°C for 10 minutes.
Filter the resulting solution using Whatman filter paper. The filtrate can be stored at 4°C for future use.

¢ Nanoparticle Synthesis: Add 1 mL of the leaf extract to 9 mL of a 1 mM aqueous silver nitrate
(AgNO3) solution. Incubate the mixture in the dark at room temperature for 24 hours, during which the
color change to brown indicates NP formation. Centrifuge the solution at high speed for 20 minutes.
Discard the supernatant and collect the pellet of AQNPs. Dry the pellet in an oven for further analysis
and use.

Zinc Oxide Nanoparticles (ZnO NPs) from Whole Plant Extract [4]

e Extract and Synthesis: While the specific protocol for C. halicacabum-mediated ZnO NP synthesis
is not fully detailed in the provided results, the process generally involves using a whole-plant
hydroalcoholic extract. The extract is mixed with a zinc salt precursor (e.g., zinc nitrate or zinc
acetate). The phytochemicals in the extract facilitate the reduction and formation of ZnO NPs. The
resulting NPs are then purified via centrifugation and characterized.

Nanoemulsion (CHE-NE-A) from Hydroalcoholic Extract [2]

e Formulation: Mix 100 mg of concentrated hydroalcoholic extract of C. halicacabum with 52.5 mL of
Tween 80 (surfactant), 17.5 mL of ethanol (co-solvent), 10 mL of oil (carrier), and 20 mL of distilled
water under constant stirring. Subject the well-mixed emulsion to an ultra-sonication process for 30
minutes to form the nanoemulsion (CHE-NE-A).

The following workflow summarizes the primary synthesis path for Silver Nanoparticles (AgNPs):
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AgNP Synthesis from C. halicacabum Leaves
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Characterization of Synthesized Nanoparticles

A suite of techniques is essential for confirming the successful synthesis and determining the physical and

chemical properties of the synthesized nanoparticles.

Table 1: Standard Characterization Techniques for C. halicacabum-Derived Nanoparticles

Characterization
Technique

Primary Data Obtained

Typical Results for C. halicacabum NPs

UV-Vis Spectroscopy

FTIR (Fourier-Transform
Infrared)

XRD (X-Ray Diffraction)

TEM (Transmission
Electron Microscopy)

SEM (Scanning Electron
Microscopy)

DLS (Dynamic Light
Scattering)

Zeta Potential Analysis

EDX (Energy-Dispersive
X-ray)

NP formation & stability

Functional groups of
capping agents

Crystallographic
structure & phase

Size, shape, and
morphology

Surface morphology
and topology

Hydrodynamic size
distribution

Surface charge &
colloidal stability

Elemental composition

AgNPs: Absorbance peak at ~430 nm [1]

Identification of flavonoids & polyphenols on
NP surface [1] [2]

AgNPs: Peaks at 26 of 32.29°, 38.76°, etc.,
confirming crystallinity [1]

Nanoemulsion (CHE-NE-A): Size and exterior
of nano-droplets suitable for drug carriage [2]

CHE-NE-A: Analysis of nano-droplet external
structure [2]

AgNPs: Average size of ~150.1 nm [1]

CHE-NE-A: Measurement of stability via

surface charge [2]

Confirmation of elemental silver or zinc
presence [4]

Therapeutic Applications and Efficacy
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Research has demonstrated that C. halicacabum-derived nanoparticles possess significant biological activity,

as quantified by various in vitro assays.

Anticancer Activity

Table 2: Documented Anticancer Effects of C. halicacabum-Derived Nanoparticles

Nanoparticle Cancer Cell L .
. Key Findings & Proposed Mechanism Assays Used
Type Line /| Model
ZnO NPs (CH- Human Dose-dependent cytotoxicity; induction of MTT, Propidium
ZnONPs) [4] Melanoma apoptosis via elevated caspase 3, 8,and 9  lodide, Gene
(A375) MRNA expression; increased ROS Expression
accumulation.
AgNPs [1] Human Colon  Reduction in cell proliferation & viability; Cell Proliferation,
Carcinoma increased cell death; induction of LDH, Hoechst/PI

apoptosis.

Staining

The anticancer mechanism of ZnO NPs, which involves the induction of apoptosis through reactive oxygen

species (ROS) and caspase activation, can be visualized as follows:
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ZnO NP Anticancer Mechanism in A375 Cells

CH-ZnONPs
Exposure

Increased ROS Upregulation of
Accumulation Apoptotic Genes

Caspase 9
Activation

Caspase 8
Activation

Caspase 3
Activation

Mitochondrial Apoptosis
Pathway Activation

Cancer Cell Death
(A375)

Click to download full resolution via product page

Antimicrobial and Antioxidant Activity

Table 3: Antibacterial, Antifungal, and Antioxidant Efficacy of C. halicacabum Nanoemulsion (CHE-NE-A)
[2]
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Activity
Test Pathogens | Assay Key Results

Type

Antibacterial P aeruginosa, S. aureus, S. Remarkable zone of inhibition; strongest
typhimurium, S. pneumoniae, E. coli  activity against P. aeruginosa; low MIC values.

Antifungal C. neoformans, A. niger, C. Good activity observed against all test fungal
pneumonia, P. expansum pathogens.

Antioxidant DPPH, ABTS, and FRAP assays Considerable dose-dependent free radical

scavenging activity.

Conclusion and Future Perspectives

The synthesis of nanoparticles and nanoemulsions using Cardiospermum halicacabum extract represents a
robust, environmentally benign protocol. The synthesized nanostructures, particularly AgNPs, ZnO NPs, and
the CHE-NE-A nanoemulsion, demonstrate compelling biological activities, including potent anticancer
effects through apoptosis induction and broad-spectrum antimicrobial action. The physicochemical
characterization data confirm that these nanoparticles possess suitable properties for pharmaceutical
applications, with the nanoemulsion showing particular promise as a drug carrier [4] [1] [2]. Future work
should focus on optimizing synthesis parameters for enhanced uniformity, exploring in vivo efficacy and
toxicity profiles, and investigating the drug delivery potential of these nanostructures for specific therapeutic

agents.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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